2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid
Overview
Description
2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid (DFMPA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a small molecule that is highly reactive and has been used in the synthesis of other compounds. It has been widely studied due to its potential medical applications.
Mechanism of Action
2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid acts as an inhibitor of the enzymes COX-2 and 5-LOX. It binds to the active sites of these enzymes and inhibits their activity, thus preventing the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to reduce the production of the inflammatory mediators prostaglandins and leukotrienes.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid in lab experiments is its high reactivity, which allows it to be used in the synthesis of other compounds. However, it is important to note that this compound is highly toxic and must be handled with caution.
Future Directions
Future research on 2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid could focus on its potential medical applications, such as its use as an anti-inflammatory agent. It could also be studied for its potential as an inhibitor of other enzymes, such as phospholipase A2 and cyclooxygenase-1. Additionally, further research could be done to investigate the biochemical and physiological effects of this compound on various cell types, as well as its potential toxicity. Finally, further research could be done to investigate the potential for this compound to be used in the synthesis of other compounds.
Synthesis Methods
2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid can be synthesized through a variety of methods. One of the most widely used methods is the reaction of 2-fluoro-5-methylphenol with trifluoroacetic anhydride in a solvent such as acetonitrile. This method yields a product with a purity of over 99%.
Scientific Research Applications
2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2) and as an inhibitor of the enzyme 5-lipoxygenase (5-LOX). It has also been used in the synthesis of other compounds, such as the anti-inflammatory drug celecoxib.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid can be achieved through a multi-step process involving the introduction of fluorine atoms onto a phenylacetic acid derivative.", "Starting Materials": [ "2-fluoro-5-methylbenzoic acid", "Ethyl chloroacetate", "Sodium hydride", "Bromine", "Hydrogen peroxide", "Sodium hydroxide", "Sodium bicarbonate", "Sulfuric acid", "Sodium nitrite", "Copper(I) bromide", "Copper(II) sulfate", "Sodium borohydride", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium chloride", "Methanol", "Acetone", "Diethyl ether", "Water" ], "Reaction": [ "2-fluoro-5-methylbenzoic acid is reacted with ethyl chloroacetate in the presence of sodium hydride to form ethyl 2-fluoro-5-methylphenylacetate.", "Ethyl 2-fluoro-5-methylphenylacetate is brominated using bromine in the presence of sulfuric acid to form ethyl 2-bromo-5-methylphenylacetate.", "Ethyl 2-bromo-5-methylphenylacetate is reacted with hydrogen peroxide and sodium hydroxide to form 2-bromo-5-methylbenzoic acid.", "2-bromo-5-methylbenzoic acid is treated with sodium nitrite and copper(I) bromide to form the corresponding diazonium salt.", "The diazonium salt is then reacted with copper(II) sulfate and sodium bicarbonate to form 2-fluoro-5-methylbenzoic acid.", "2-fluoro-5-methylbenzoic acid is reduced using sodium borohydride to form 2-fluoro-5-methylbenzyl alcohol.", "2-fluoro-5-methylbenzyl alcohol is oxidized using sodium chlorite and acetic acid to form 2-fluoro-5-methylbenzaldehyde.", "2-fluoro-5-methylbenzaldehyde is reacted with sodium cyanoborohydride in the presence of hydrochloric acid to form 2-fluoro-5-methylphenylmethanol.", "2-fluoro-5-methylphenylmethanol is oxidized using sodium chlorite and acetic acid to form 2-fluoro-5-methylphenylacetaldehyde.", "2-fluoro-5-methylphenylacetaldehyde is reacted with sodium cyanoborohydride in the presence of hydrochloric acid to form 2,2-difluoro-2-(2-fluoro-5-methylphenyl)ethanol.", "2,2-difluoro-2-(2-fluoro-5-methylphenyl)ethanol is oxidized using sodium chlorite and acetic acid to form 2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetaldehyde.", "2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetaldehyde is reacted with sodium cyanoborohydride in the presence of hydrochloric acid to form 2,2-difluoro-2-(2-fluoro-5-methylphenyl)acetic acid." ] } | |
CAS RN |
1249440-96-7 |
Molecular Formula |
C9H7F3O2 |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
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